Cas no 2138202-54-5 (2-(5,5-dimethyloxan-2-yl)-N-methylacetamide)

• Product Name: 2-(5,5-dimethyloxan-2-yl)-N-methylacetamide
• CAS No: 2138202-54-5
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6385633
• PubChem ID: 165442315
• Update Time: 2025-06-08

2-(5,5-dimethyloxan-2-yl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5,5-dimethyloxan-2-yl)-N-methylacetamide
• EN300-633602
• 2138202-54-5

• Inchi： 1S/C10H19NO2/c1-10(2)5-4-8(13-7-10)6-9(12)11-3/h8H,4-7H2,1-3H3,(H,11,12)
• InChI Key： WZHQHNWVIGEQRY-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)CCC1CC(NC)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-(5,5-dimethyloxan-2-yl)-N-methylacetamide

Comprehensive Overview of 2-(5,5-dimethyloxan-2-yl)-N-methylacetamide (CAS No. 2138202-54-5)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-(5,5-dimethyloxan-2-yl)-N-methylacetamide (CAS No. 2138202-54-5) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, is increasingly being studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its oxane ring and N-methylacetamide moiety, which contribute to its stability and reactivity. The compound's CAS number 2138202-54-5 serves as a critical identifier in global chemical databases, ensuring accurate referencing in scientific literature.

The synthesis of 2-(5,5-dimethyloxan-2-yl)-N-methylacetamide involves advanced organic chemistry techniques, including ring formation and amide coupling. These methods are often discussed in academic forums and industry conferences, reflecting the growing demand for efficient and scalable production processes. Recent studies have highlighted the compound's potential as a building block for more complex molecules, particularly in the development of bioactive compounds. This aligns with current trends in green chemistry and sustainable synthesis, topics that dominate modern chemical research.

One of the most frequently asked questions about CAS No. 2138202-54-5 revolves around its solubility and stability under various conditions. These properties are crucial for its application in formulation development and drug delivery systems. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize the compound, ensuring its purity and consistency. The rise of AI-driven drug discovery has further amplified interest in this molecule, as computational models predict its interactions with biological targets.

From a commercial perspective, 2-(5,5-dimethyloxan-2-yl)-N-methylacetamide is gaining traction in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and pharmaceutical companies. The compound's molecular weight and logP value are often highlighted in technical datasheets, providing essential information for researchers evaluating its suitability for specific applications.

In conclusion, 2-(5,5-dimethyloxan-2-yl)-N-methylacetamide (CAS No. 2138202-54-5) represents a fascinating area of study in contemporary chemistry. Its structural complexity and potential utility in medicinal chemistry make it a subject of ongoing research. As the scientific community continues to explore its properties and applications, this compound is likely to play an increasingly important role in the development of novel therapeutics and advanced materials.